Cas no 1258283-17-8 (Ethyl 4-bromooxazole-5-carboxylate)

• Product Name: Ethyl 4-bromooxazole-5-carboxylate
• CAS No: 1258283-17-8
• MF: C₆H₆BrNO₃
• MW: 220.02074098587
• MDL: MFCD20260216
• CID: 1025856
• PubChem ID: 57345812
• Update Time: 2025-06-08

Ethyl 4-bromooxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromooxazole-5-carboxylate
• Ethyl 4-bromo-1,3-oxazole-5-carboxylate
• CS-W005725
• 1258283-17-8
• SY107710
• DTXSID60720959
• AKOS015920306
• GS-3967
• AMY14005
• EN300-367211
• C6H6BrNO3
• 5-Oxazolecarboxylic acid, 4-bromo-, ethyl ester
• Ethyl4-bromooxazole-5-carboxylate
• MFCD20260216
• A889923
• SCHEMBL3714376
• DB-370568

• MDL： MFCD20260216
• Inchi： 1S/C6H6BrNO3/c1-2-10-6(9)4-5(7)8-3-11-4/h3H,2H2,1H3
• InChI Key： ARPHYGHAUCJWCC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)OC=N1

Computed Properties

• Exact Mass: 218.95300
• Monoisotopic Mass: 218.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 258.4±20.0 °C at 760 mmHg
• PSA: 52.33000
• LogP: 1.61380
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 4-bromooxazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on Ethyl 4-bromooxazole-5-carboxylate

Ethyl 4-bromooxazole-5-carboxylate (CAS No. 1258283-17-8): A Comprehensive Overview

Ethyl 4-bromooxazole-5-carboxylate (CAS No. 1258283-17-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique brominated oxazole structure, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The chemical structure of Ethyl 4-bromooxazole-5-carboxylate consists of an oxazole ring with a bromine substituent at the 4-position and an ethyl ester group at the 5-position. The presence of the bromine atom imparts unique reactivity and selectivity, making it a valuable building block in organic synthesis. The ethyl ester functionality provides additional versatility, allowing for further functionalization and derivatization.

In recent years, Ethyl 4-bromooxazole-5-carboxylate has been extensively studied for its potential in drug discovery and development. One notable application is its use as a key intermediate in the synthesis of oxazoles, which are important scaffolds in medicinal chemistry. Oxazoles have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The bromine substituent on the oxazole ring can be readily functionalized through various chemical transformations, such as palladium-catalyzed cross-coupling reactions, to introduce diverse functional groups and enhance the pharmacological profile of the resulting compounds.

Recent research has also highlighted the importance of Ethyl 4-bromooxazole-5-carboxylate in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The ethyl ester group in Ethyl 4-bromooxazole-5-carboxylate can be hydrolyzed under physiological conditions to release the active carboxylic acid, which can then exert its therapeutic effects. This property makes it an attractive candidate for improving the bioavailability and pharmacokinetic properties of drug molecules.

Moreover, Ethyl 4-bromooxazole-5-carboxylate has been explored as a ligand for various biological targets, including enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. The ability to fine-tune the structure through chemical modifications allows researchers to optimize its binding affinity and selectivity, thereby enhancing its therapeutic efficacy.

The synthesis of Ethyl 4-bromooxazole-5-carboxylate typically involves multistep procedures that include the formation of the oxazole ring and subsequent bromination and esterification steps. Advances in synthetic methodologies have led to more efficient and scalable routes for its production, making it increasingly accessible for both academic and industrial applications.

In conclusion, Ethyl 4-bromooxazole-5-carboxylate (CAS No. 1258283-17-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new possibilities, Ethyl 4-bromooxazole-5-carboxylate is poised to play a significant role in shaping the future of drug discovery and development.